Cas no 877630-84-7 (N'-cyclohexyl-N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide)

• Product Name: N'-cyclohexyl-N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide
• CAS No: 877630-84-7
• MF: C₁₈H₂₇N₃O₄
• MW: 349.424684762955
• CID: 5971803
• PubChem ID: 16809723
• Update Time: 2025-10-29

N'-cyclohexyl-N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-cyclohexyl-N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide
• N'-cyclohexyl-N-[2-(furan-2-yl)-2-morpholin-4-ylethyl]oxamide
• VU0491093-1
• SR-01000019967
• N1-cyclohexyl-N2-(2-(furan-2-yl)-2-morpholinoethyl)oxalamide
• 877630-84-7
• SR-01000019967-1
• F2504-0013
• AKOS024653508
• N'-cyclohexyl-N-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide

• Inchi： 1S/C18H27N3O4/c22-17(18(23)20-14-5-2-1-3-6-14)19-13-15(16-7-4-10-25-16)21-8-11-24-12-9-21/h4,7,10,14-15H,1-3,5-6,8-9,11-13H2,(H,19,22)(H,20,23)
• InChI Key： IIKOIWBWZPENKX-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)N1CCOCC1)(=O)C(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 349.20015635g/mol
• Monoisotopic Mass: 349.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.8Ų

Additional information on N'-cyclohexyl-N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide

Recent Advances in the Study of N'-cyclohexyl-N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide (CAS: 877630-84-7)

In recent years, the compound N'-cyclohexyl-N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide (CAS: 877630-84-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a furan ring, a morpholine moiety, and a cyclohexyl group, has shown promising potential in various therapeutic applications. The following research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N'-cyclohexyl-N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance the efficiency of the reaction. The compound's structural complexity necessitates precise control over reaction conditions, and recent advancements have addressed these challenges, making large-scale production more feasible for preclinical and clinical studies.

From a biological perspective, N'-cyclohexyl-N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide has demonstrated notable activity in modulating specific signaling pathways. Recent in vitro and in vivo studies have highlighted its role as a potential inhibitor of key enzymes involved in inflammatory and oncogenic processes. For instance, the compound has shown efficacy in reducing the activity of kinases such as PI3K and mTOR, which are critical targets in cancer therapy. These findings suggest that it could serve as a lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, preliminary studies have explored the compound's potential in treating neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with neuronal receptors has been a focal point of recent research. For example, animal models of Alzheimer's disease have shown reduced amyloid-beta plaque formation and improved cognitive function following treatment with N'-cyclohexyl-N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide. These results underscore its versatility and broad therapeutic potential.

Despite these promising findings, challenges remain in the clinical translation of N'-cyclohexyl-N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed in future studies. Ongoing research is focused on optimizing the compound's bioavailability and minimizing off-target effects to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this molecule into a viable drug candidate.

In conclusion, N'-cyclohexyl-N-2-(furan-2-yl)-2-(morpholin-4-yl)ethylethanediamide (CAS: 877630-84-7) represents a promising avenue for drug discovery in multiple therapeutic areas. Its unique chemical structure and diverse biological activities make it a valuable subject of ongoing research. As scientists continue to unravel its mechanisms of action and refine its pharmacological properties, this compound may soon transition from the laboratory to the clinic, offering new hope for patients with cancer, neurodegenerative disorders, and other challenging conditions.